Cas no 946291-08-3 (N2-2-(dimethylamino)ethyl-N4-phenylpteridine-2,4-diamine)

• Product Name: N2-2-(dimethylamino)ethyl-N4-phenylpteridine-2,4-diamine
• CAS No: 946291-08-3
• MF: C₁₆H₁₉N₇
• MW: 309.368961572647
• CID: 6043413
• PubChem ID: 16911189
• Update Time: 2025-05-27

N2-2-(dimethylamino)ethyl-N4-phenylpteridine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2-2-(dimethylamino)ethyl-N4-phenylpteridine-2,4-diamine
• 2,4-Pteridinediamine, N2-[2-(dimethylamino)ethyl]-N4-phenyl-
• 946291-08-3
• N2-[2-(dimethylamino)ethyl]-N4-phenylpteridine-2,4-diamine
• 2-N-[2-(dimethylamino)ethyl]-4-N-phenylpteridine-2,4-diamine
• F2359-0702
• N2-(2-(dimethylamino)ethyl)-N4-phenylpteridine-2,4-diamine
• CCG-328573
• AKOS024643105

• Inchi： 1S/C16H19N7/c1-23(2)11-10-19-16-21-14-13(17-8-9-18-14)15(22-16)20-12-6-4-3-5-7-12/h3-9H,10-11H2,1-2H3,(H2,18,19,20,21,22)
• InChI Key： ONIYAZFHPOBTLE-UHFFFAOYSA-N
• SMILES： N1=C2C(N=CC=N2)=C(NC2=CC=CC=C2)N=C1NCCN(C)C

Computed Properties

• Exact Mass: 309.17019364g/mol
• Monoisotopic Mass: 309.17019364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 499.8±55.0 °C(Predicted)
• pka: 8.89±0.28(Predicted)

Additional information on N2-2-(dimethylamino)ethyl-N4-phenylpteridine-2,4-diamine

Research Briefing on N2-2-(dimethylamino)ethyl-N4-phenylpteridine-2,4-diamine (CAS: 946291-08-3)

In recent years, the compound N2-2-(dimethylamino)ethyl-N4-phenylpteridine-2,4-diamine (CAS: 946291-08-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pteridine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The following briefing provides an overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N2-2-(dimethylamino)ethyl-N4-phenylpteridine-2,4-diamine has been optimized to achieve higher yields and purity, as reported in recent studies. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These methods ensure the accurate identification and quality control of the substance, which is critical for its subsequent biological evaluation.

Mechanistic studies have revealed that N2-2-(dimethylamino)ethyl-N4-phenylpteridine-2,4-diamine acts as a potent inhibitor of specific enzymes involved in cellular signaling pathways. For instance, it has been shown to target kinases that play a role in cancer progression, making it a candidate for anticancer therapy. In vitro and in vivo experiments have demonstrated its efficacy in reducing tumor growth and metastasis, with minimal off-target effects. These findings highlight its potential as a selective therapeutic agent.

Further research has explored the pharmacokinetic properties of N2-2-(dimethylamino)ethyl-N4-phenylpteridine-2,4-diamine, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Studies indicate that the compound exhibits favorable bioavailability and stability, which are essential for its development as a drug. Additionally, toxicity assessments have shown that it has a manageable safety profile, paving the way for preclinical and clinical trials.

The therapeutic potential of N2-2-(dimethylamino)ethyl-N4-phenylpteridine-2,4-diamine extends beyond oncology. Recent investigations suggest its applicability in treating inflammatory and neurodegenerative diseases. Its ability to modulate immune responses and protect neuronal cells from oxidative stress has been documented, opening new avenues for research in these areas. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these possibilities further.

In conclusion, N2-2-(dimethylamino)ethyl-N4-phenylpteridine-2,4-diamine (CAS: 946291-08-3) represents a promising compound with diverse therapeutic applications. Its well-characterized synthesis, potent biological activity, and favorable pharmacokinetic properties make it a valuable candidate for drug development. Ongoing research aims to elucidate its full potential and translate these findings into clinical benefits. This briefing underscores the importance of continued investigation into this compound and its derivatives to advance the field of chemical biology and medicine.